Cas no 337513-54-9 (1,2,3-Tribromo-5-phenoxybenzene)

• Product Name: 1,2,3-Tribromo-5-phenoxybenzene
• CAS No: 337513-54-9
• MF: C₁₂H₇Br₃O
• MW: 406.8954
• CID: 4768936
• Update Time: 2025-06-08

1,2,3-Tribromo-5-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tribromodiphenyl ether
• 1,2,3-tribromo-5-phenoxybenzene
• O55N69O5OH
• PBDE 38
• 3,4,5-Tribromophenylphenyl ether
• Benzene, 1,2,3-tribromo-5-phenoxy-
• J151.923I
• Q27285350
• 1,2,3-Tribromo-5-phenoxybenzene

• Inchi： 1S/C12H7Br3O/c13-10-6-9(7-11(14)12(10)15)16-8-4-2-1-3-5-8/h1-7H
• InChI Key： DPGVQKLGQZZLMI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C([H])=C(C=1[H])OC1C([H])=C([H])C([H])=C([H])C=1[H])Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 1,2,3-Tribromo-5-phenoxybenzene

Recent Advances in the Study of 1,2,3-Tribromo-5-phenoxybenzene (CAS: 337513-54-9) in Chemical and Biomedical Research

1,2,3-Tribromo-5-phenoxybenzene (CAS: 337513-54-9) is a brominated aromatic compound that has garnered significant attention in recent years due to its potential applications in chemical synthesis, material science, and biomedical research. This compound, characterized by its three bromine atoms attached to a phenoxybenzene backbone, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and a candidate for further pharmacological evaluation. Recent studies have explored its reactivity, stability, and potential biological activities, shedding light on its multifaceted utility in both industrial and academic settings.

In the context of chemical synthesis, 1,2,3-Tribromo-5-phenoxybenzene has been investigated as a precursor for the development of more complex brominated aromatic compounds. Its high bromine content makes it a suitable candidate for halogenation reactions, which are pivotal in the synthesis of flame retardants, agrochemicals, and pharmaceuticals. A 2023 study published in the Journal of Organic Chemistry demonstrated the compound's efficacy in Suzuki-Miyaura cross-coupling reactions, highlighting its role in facilitating the construction of biaryl structures, which are common motifs in drug discovery and material science.

Beyond its synthetic utility, 1,2,3-Tribromo-5-phenoxybenzene has also been the subject of biomedical research. Preliminary in vitro studies have suggested that this compound may exhibit antimicrobial and antifungal properties, possibly due to the presence of bromine atoms, which are known to disrupt microbial cell membranes. A recent preprint on bioRxiv reported that 1,2,3-Tribromo-5-phenoxybenzene showed moderate inhibitory activity against Staphylococcus aureus and Candida albicans, with minimal cytotoxicity to mammalian cells. These findings warrant further investigation into its potential as a lead compound for the development of novel antimicrobial agents.

Environmental and toxicological studies have also been conducted to assess the safety profile of 1,2,3-Tribromo-5-phenoxybenzene. Given the increasing regulatory scrutiny of brominated compounds due to their persistence and potential bioaccumulation, researchers have evaluated its degradation pathways and ecotoxicological effects. A 2022 study in Environmental Science & Technology found that the compound undergoes photodegradation under UV light, yielding less persistent byproducts. However, further studies are needed to fully understand its environmental fate and long-term ecological impact.

In conclusion, 1,2,3-Tribromo-5-phenoxybenzene (CAS: 337513-54-9) represents a versatile compound with promising applications in chemical synthesis and biomedical research. Its unique structural features and reactivity profile make it a valuable tool for organic chemists, while its potential biological activities open new avenues for drug discovery. Future research should focus on optimizing its synthetic routes, elucidating its mechanism of action in antimicrobial assays, and addressing environmental concerns associated with its use. As the scientific community continues to explore the capabilities of this compound, it is poised to play an increasingly important role in both industrial and academic research.